BENGHE Foundational & Exploratory

Check Availability & Pricing

Trimethylene bromohydrin synthesis and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458

An In-depth Technical Guide to Trimethylene Bromohydrin: Synthesis, Properties, and
Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylene bromohydrin, systematically known as 3-bromo-1-propanol, is a bifunctional
organic compound of significant interest in the fields of organic synthesis, medicinal chemistry,
and materials science.[1][2] Its structure incorporates both a primary alcohol and a primary
alkyl bromide, making it a versatile building block for the introduction of a 3-hydroxypropyl or a
3-bromopropyl moiety into a target molecule. This guide provides a comprehensive overview of
its synthesis, physicochemical properties, spectroscopic data, and key applications.

Chemical Structure and ldentification:

IUPAC Name: 3-bromopropan-1-ol[3]

Synonyms: Trimethylene bromohydrin, 3-Bromopropanol, 1-Bromo-3-hydroxypropane, 3-
Hydroxypropyl bromide[3][4][5][6]

CAS Number: 627-18-9[4][5][7]

Molecular Formula: CsH7BrO[4][5][7]
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e Molecular Weight: 138.99 g/mol [3][4][8]

Physicochemical Properties

Trimethylene bromohydrin is a clear, colorless to slightly yellow liquid at room temperature.[2]
[7] It is soluble in water and common organic solvents like ethanol and ether.[1][3][7] The
compound is stable under normal conditions but is incompatible with strong oxidizing agents
and may be sensitive to prolonged light exposure.[5][9]

Table 1: Physical Properties of Trimethylene Bromohydrin

Property Value References

Clear colorless to slightly
Appearance . [21[7]
yellow liquid

145 °C at 760 mmHg; 62 °C at

Boiling Point 5 mmHg [51[71[10]
Density ~1.537 g/mL at 25 °C [B1I5][10][11]
Refractive Index (n2°/D) ~1.488 [5][10]

Flash Point 65 °C (149 °F) - closed cup [10]

Vapor Pressure 0.1-0.13hPaat20°C [5191[11]
Water Solubility Soluble (167 g/L at 20 °C) [31I51[7]

Stable under normal
temperatures and pressures.

Stability Incompatible with strong [51[719]
oxidizing agents. May be

sensitive to light.

Spectroscopic Data

The structural features of trimethylene bromohydrin can be confirmed by various spectroscopic
techniques. The presence of the hydroxyl group is notably indicated by a broad absorption in
the IR spectrum, while the arrangement of protons is clearly defined in the *H NMR spectrum.
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Table 2: Spectroscopic Data for Trimethylene Bromohydrin

Spectroscopy Key Features and Peaks Reference

5 4.01 (1H, OH), 3.62 (2H, t,
J=6.0Hz, CH20), 3.38 (2H, t,

1H NMR (CDCls) [12]
J=6.4Hz, CH2Br), 1.81-2.13

(2H, m, CHz)

v 3316 (vs, OH), 2946 (m,
Infrared (IR) CHz), 2885 (m, CHz), 1087 (s, [12]
C-0), 606 (m, C-Br) cm™

m/z: 138/140 (M+), consistent
Mass Spectrometry (MS) with the presence of a bromine  [6]

atom.

Synthesis of Trimethylene Bromohydrin

The most common and efficient synthesis of trimethylene bromohydrin involves the selective
monobromination of 1,3-propanediol. This method avoids the formation of significant amounts
of the dibrominated byproduct, 1,3-dibromopropane.[12] A two-step process involving
protection of one hydroxyl group followed by bromination and deprotection is a well-
documented approach.[12]

Experimental Protocol: Synthesis from 1,3-Propanediol

This protocol describes a two-step synthesis: first, the formation of 3-bromo-1-
acetyloxypropane, followed by its alcoholysis to yield trimethylene bromohydrin.[12]

Step 1: Synthesis of 3-bromo-1-acetyloxypropane

¢ Reaction Setup: In a suitable reaction vessel, dissolve 20 mL (21.2 g, 271 mmol) of 1,3-
propanediol in 45 mL of glacial acetic acid at room temperature.

o HBr Addition: Stir the solution while passing dry hydrogen bromide (HBr) gas through it until
the solution turns a deep red color. This indicates the formation of the intermediate where
one hydroxyl group is brominated and the other is acetylated.[12]
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Work-up: Add 200 mL of water to the reaction mixture.
Extraction: Extract the product with diethyl ether (2 x 400 mL).

Washing: Wash the combined ether layers successively with water (2 x 100 mL), saturated
sodium carbonate (Na=COs) solution (2 x 200 mL), and again with water (2 x 100 mL).

Drying and Purification: Dry the ether layer over anhydrous magnesium sulfate (MgSOa).
Evaporate the diethyl ether under reduced pressure. The crude product is then purified by
vacuum distillation, collecting the fraction at 62°C / 5 mmHg. This step yields 3-bromo-1-
acetyloxypropane as a colorless liquid.[12]

Step 2: Synthesis of 3-Bromo-1-propanol (Trimethylene Bromohydrin)

Reaction Setup: Dissolve 50 g (277.8 mmol) of 3-bromo-1-acetyloxypropane in 160 mL of
methanol at room temperature.

Catalysis: Add 32 g of a strong acidic cation exchange resin to the solution.

Reaction: Heat the mixture under reflux for 16 hours to facilitate the catalytic alcoholysis
(removal of the acetyl group).[12]

Isolation: Cool the reaction mixture and filter to remove the cation exchange resin. Wash the
resin with methanol.

Purification: Combine the filtrate and washings. Evaporate the solvent under reduced
pressure. Purify the residue by vacuum distillation, collecting the fraction at 72°C / 40 mmHg
to obtain the final product, trimethylene bromohydrin, as a colorless liquid.[12]

Synthesis Workflow Diagram
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Synthesis of Trimethylene Bromohydrin
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Key Application Areas of Trimethylene Bromohydrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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